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Methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate Methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 253775-19-8
VCID: VC0130474
InChI: InChI=1S/C17H21NO5/c1-18-11-6-7-13(18)15(17(21)22-2)14(9-11)23-16(20)10-4-3-5-12(19)8-10/h3-5,8,11,13-15,19H,6-7,9H2,1-2H3/t11-,13+,14-,15+/m0/s1/i1D3
SMILES: CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC
Molecular Formula: C17H21NO5
Molecular Weight: 322.37 g/mol

Methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate

CAS No.: 253775-19-8

Reference Standards

VCID: VC0130474

Molecular Formula: C17H21NO5

Molecular Weight: 322.37 g/mol

Methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate - 253775-19-8

CAS No. 253775-19-8
Product Name Methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
Molecular Formula C17H21NO5
Molecular Weight 322.37 g/mol
IUPAC Name methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
Standard InChI InChI=1S/C17H21NO5/c1-18-11-6-7-13(18)15(17(21)22-2)14(9-11)23-16(20)10-4-3-5-12(19)8-10/h3-5,8,11,13-15,19H,6-7,9H2,1-2H3/t11-,13+,14-,15+/m0/s1/i1D3
Standard InChIKey IQXBUEUAOWARGT-ZRYGNULPSA-N
Isomeric SMILES [2H]C([2H])([2H])N1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC
SMILES CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC
Canonical SMILES CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC
Synonyms (1R,2R,3S,5S)-3-[(3-Hydroxybenzoyl)oxy]-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester-D3; _x000B_[1R-(exo,exo)]-3-[(3-Hydroxybenzoyl)oxy]-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester-D3; 3’-Hydroxybenzoylecgonine Me
PubChem Compound 10496070
Last Modified Nov 11 2021
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